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Compound of Interest

Compound Name: 6-Carboxynaphthofluorescein

Cat. No.: B15338886

For Immediate Implementation: This document provides essential safety protocols and
operational guidance for the handling and disposal of 6-Carboxynaphthofluorescein, a
fluorescent dye integral to various research applications. Adherence to these procedures is
critical for ensuring personnel safety and maintaining a compliant laboratory environment.

Hazard Identification and Mitigation

While 6-Carboxynaphthofluorescein is not classified as a hazardous substance, it is prudent
to handle it with care, as with all laboratory chemicals. The primary potential hazards are eye,
skin, and respiratory irritation from the powdered form. Ingestion should be avoided.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 6-
Carboxynaphthofluorescein in its solid form and in concentrated solutions.
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PPE Category Item Specifications

Safety Glasses with Side Must meet ANSI Z87.1

Eye Protection )
Shields standards.

) Required when there is a risk
Chemical Splash Goggles

of splashing.
] o Disposable. Inspect for tears
Hand Protection Nitrile Gloves
before use.
Recommended when weighing
or handling the powder outside
Respiratory Protection N95 Respirator of a fume hood to prevent
inhalation of dust particles.[1]
[2]
) Fully buttoned to protect skin
Body Protection Laboratory Coat

and clothing.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 6-Carboxynaphthofluorescein from receipt to use is
crucial for minimizing exposure risk.

1. Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.

» Store the container in a cool, dry, and well-ventilated area, away from direct sunlight and
incompatible materials such as strong oxidizing agents.[3]

e Ensure the container is tightly sealed when not in use.
2. Weighing the Powder:

o Perform this task in a chemical fume hood or a designated area with local exhaust ventilation

to minimize inhalation of the powder.
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o Wear all required PPE, including an N95 respirator if not in a fume hood.
e Use a dedicated, clean spatula and weigh boat.

o Clean the weighing area and spatula thoroughly after use.

3. Dissolving the Powder:

» Add the solvent to the weighed powder slowly to avoid splashing.

« If the solvent is volatile, perform this step in a chemical fume hood.

o Ensure the container is appropriately labeled with the chemical name, concentration, solvent,
and date of preparation.

4. Use in Experimental Protocols:

o Always wear appropriate PPE when handling solutions of 6-Carboxynaphthofluorescein.
e Avoid direct contact with skin and eyes.

o Work in a well-ventilated area.

Emergency Procedures

Spill Response:

o Alert others in the immediate vicinity.

o Evacuate the area if the spill is large or in a poorly ventilated space.

o Don appropriate PPE, including gloves, safety goggles, and a lab coat.

» Contain the spill. For solid spills, gently sweep the material into a designated waste
container. For liquid spills, use an absorbent material to contain and soak up the spill.

e Clean the area with soap and water once the bulk of the spill has been removed.

» Dispose of all contaminated materials as chemical waste.
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Exposure Response:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention if irritation persists.[3]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation develops.[3]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek
immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Disposal Plan

Proper disposal of 6-Carboxynaphthofluorescein and its associated waste is essential to

prevent environmental contamination.

. Waste Segregation:

All solid waste contaminated with 6-Carboxynaphthofluorescein (e.g., weigh boats, gloves,
paper towels) should be placed in a designated, labeled hazardous waste container.

Aqueous solutions of 6-Carboxynaphthofluorescein should be collected in a separate,
labeled hazardous waste container. Do not pour solutions down the drain unless specifically
permitted by your institution's environmental health and safety (EHS) office for very dilute,
non-hazardous solutions.

. Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
("6-Carboxynaphthofluorescein"), and the primary hazard (e.g., "Low Hazard Chemical
Waste").

. Waste Pickup:

Store waste containers in a designated satellite accumulation area.
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o Contact your institution's EHS office to schedule a pickup for proper disposal by a licensed
waste management company.

Physical and Chemical Properties

Property Value

CAS Number 128724-35-6

Molecular Formula C29H1607

Molecular Weight 476.43 g/mol

Appearance Solid

pKa 7.6

Solubility Soluble in DMSO and methanol

Workflow for Safe Handling of 6-
Carboxynaphthofluorescein
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Caption: Workflow for the safe handling of 6-Carboxynaphthofluorescein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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